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Compound of Interest

Compound Name: Ethylnornicotine

Cat. No.: B104485

An In-depth Technical Guide to the Chemical and Pharmacological Properties of (R,S)-N-
Ethylnornicotine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R,S)-N-Ethylnornicotine, a synthetic homologue of nicotine and a derivative of nornicotine, is
a chiral compound with significant research interest due to its distinct pharmacological profile.
This technical guide provides a comprehensive overview of its chemical properties, detailed
experimental protocols for its synthesis and chiral separation, and an exploration of its
interaction with neuronal nicotinic acetylcholine receptors (hAAChRS). Its selective affinity for
NAChR subtypes makes it a valuable tool in neuroscience research and a potential lead
compound in drug development for neurological disorders.

Core Chemical Properties

(R,S)-N-Ethylnornicotine is a racemic mixture containing equal amounts of the (R) and (S)
enantiomers. Its fundamental chemical properties are summarized below.

Identifiers and General Properties
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Property Value Citation(s)
3-(1-ethyl-2-

IUPAC Name o o [1][2]13]
pyrrolidinyl)pyridine
Homonicotine, (+)-N-

Synonyms Ethylnornicotine, rac- [4][5]
Ethylnornicotine

CAS Number 86900-39-2 [41[5116]

Molecular Formula C11H1eN:2 [5]

Molecular Weight 176.26 g/mol [5][6]

Appearance Neat (liquid) [4]
VXSLBTSUIZUVFX-

INChl Key [41[6]
UHFFFAOYSA-N

SMILES CCN1CCCCl1lclccencl [4]

Storage Temperature 2-8 °C [3]

Physicochemical Properties

Specific experimental data for the boiling point, melting point, and pKa of (R,S)-N-

Ethylnornicotine are not readily available in the cited literature. However, properties of the

parent compound, nornicotine, and computed values for the S-enantiomer provide some

context.
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Property Value Notes Citation(s)

For comparison, the
Boiling Point Data not available boiling point of [7]
nornicotine is 260 °C.

) o The substance is
) ) Not applicable (liquid )
Melting Point described as a neat [4]
at room temp.) o
liquid.

The predicted XLogP3
- ) of 1.5 for the S-
Solubility Data not available ) [8]
enantiomer suggests

moderate lipophilicity.

Expected to have two
pKa values

pKa Data not available corresponding to the
pyridine and

pyrrolidine nitrogens.

Pharmacology and Signaling Pathways

(R,S)-N-Ethylnornicotine's primary pharmacological significance lies in its differential affinity
for the two major subtypes of nicotinic acetylcholine receptors (nAChRS) in the brain: a432 and
a7. This selectivity allows it to be used as a pharmacological probe to distinguish the
physiological roles of these receptor subtypes.

The ethyl group substitution on the pyrrolidine nitrogen, replacing the methyl group of nicotine,
leads to a significant reduction in its interaction with a432 receptors. Conversely, its interaction
with the a7 nAChR subtype is largely preserved. This profile is significant because the a432
subtype is strongly associated with the addictive properties of nicotine, while the a7 subtype is
a key target for cognitive enhancement in disorders like Alzheimer's disease and
schizophrenia. The compound also exhibits antinociceptive (pain-relieving) effects.

Caption: Signaling pathway of (R,S)-N-Ethylnornicotine at nAChR subtypes.

Experimental Protocols
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The following sections detail the methodologies for the racemic synthesis of (R,S)-N-
Ethylnornicotine and the subsequent analytical separation of its enantiomers.

Racemic Synthesis of (R,S)-N-Ethylnornicotine

The synthesis of racemic N-Ethylnornicotine is typically achieved through the N-alkylation of
racemic nornicotine. Racemic nornicotine itself can be synthesized from precursors like
myosmine.

Objective: To synthesize (R,S)-N-Ethylnornicotine from racemic nornicotine.
Materials:

* (R,S)-Nornicotine

o Ethyl iodide (or diethyl sulfate)

e Anhydrous potassium carbonate (K2COs) or similar non-nucleophilic base
o Anhydrous acetonitrile (or acetone)

e Dichloromethane (DCM)

o Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, etc.)
e Magnetic stirrer and heating mantle

» Rotary evaporator

« Silica gel for column chromatography

» Hexane and Ethyl Acetate (for chromatography)
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Procedure:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve (R,S)-Nornicotine (1.0 eq) in anhydrous acetonitrile.

» Addition of Base: Add anhydrous potassium carbonate (2-3 eq) to the solution. This will act
as a base to deprotonate the pyrrolidine nitrogen.

o Alkylation: To the stirred suspension, add ethyl iodide (1.1-1.5 eq) dropwise at room
temperature.

o Reaction: Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain for 4-6
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary
evaporator.

o Extraction: Dissolve the crude residue in dichloromethane and wash with a saturated sodium
bicarbonate solution, followed by brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude (R,S)-N-Ethylnornicotine.

« Purification: Purify the crude product by silica gel column chromatography, typically using a
gradient of ethyl acetate in hexane, to obtain the pure racemic product.

Chiral HPLC Separation of (R) and (S) Enantiomers

Analytical separation of the enantiomers is crucial for determining enantiomeric excess and for
pharmacological studies of the individual stereoisomers.

Objective: To separate and quantify the (R) and (S) enantiomers of N-Ethylnornicotine using
High-Performance Liquid Chromatography (HPLC).

Instrumentation and Materials:

e HPLC system with a UV detector
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Chiral stationary phase (CSP) column (e.g., ai-acid glycoprotein (AGP) or cyclodextrin-
based column)

(R,S)-N-Ethylnornicotine sample

HPLC-grade mobile phase solvents (e.g., isopropanol, methanol, acetonitrile)

HPLC-grade buffer (e.g., ammonium acetate or phosphate buffer)
Procedure:

e Sample Preparation: Prepare a dilute solution of the (R,S)-N-Ethylnornicotine sample in the
mobile phase or a compatible solvent.

e Column Equilibration: Equilibrate the chiral column with the chosen mobile phase until a
stable baseline is achieved. A typical mobile phase could be a mixture of an organic solvent
(e.g., isopropanol) and an aqueous buffer.

e Method Parameters:

o Flow Rate: Set a flow rate appropriate for the column dimensions, typically between 0.5 -
1.5 mL/min.[6]

o Detection: Set the UV detector to a wavelength where the pyridine ring absorbs strongly,
typically around 254 nm.[6]

o Temperature: Maintain a constant column temperature (e.g., 25°C), as temperature can
affect chiral resolution.

* Injection: Inject a small volume (e.g., 5-20 pL) of the prepared sample onto the column.

» Data Acquisition: Record the chromatogram for a sufficient duration to allow both enantiomer
peaks to elute.

e Analysis: Integrate the peak areas for the (R) and (S) enantiomers. The enantiomeric excess
(% ee) can be calculated from the relative peak areas.

Caption: Experimental workflow for synthesis and chiral analysis.
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Applications in Research and Development

(R,S)-N-Ethylnornicotine serves multiple roles in scientific investigation:

o Pharmacological Probe: Its selective action helps in elucidating the specific functions of a432
and a7 nAChR subtypes in the central nervous system.

e Drug Discovery: The reduced activity at the a4[32 receptor suggests that derivatives might
offer therapeutic benefits (e.g., cognitive enhancement) with a lower potential for addiction
than nicotine-based compounds.

o Analytical Standard: It is frequently used as an internal standard in chromatographic
methods (GC-MS, HPLC) for the precise quantification of nicotine and its metabolites in
biological fluids.[6]

e Regulatory Science: The presence of N-Ethylnornicotine can be an indicator to help
distinguish between synthetic nicotine and tobacco-derived nicotine in commercial products.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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